2-(2,4-Dimethoxy-benzyl)-4-hydroxy-isoindole-1,3-dione

• Molecular Formula: C17H15NO5
• Molecular Weight: 313.30 g/mol
• IUPAC Name: 2-[(2,4-dimethoxyphenyl)methyl]-4-hydroxyisoindole-1,3-dione
• InChI: InChI=1S/C17H15NO5/c1-22-11-7-6-10(14(8-11)23-2)9-18-16(20)12-4-3-5-13(19)15(12)17(18)21/h3-8,19H,9H2,1-2H3
• InChI Key: PFRAJTZNRHTCTL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2C(=O)C3=C(C2=O)C(=CC=C3)O)OC

Description

2-(2,4-Dimethoxy-benzyl)-4-hydroxy-isoindole-1,3-dione is a useful research compound. Its molecular formula is C17H15NO5 and its molecular weight is 313.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-hydroxyphthalic anhydride (1.24 g, 7.6 mmol), 2,4-dimethoxybenzylamine (1.14 mL, 7.6 mmol) and acetic acid (5 mL) was heated at 80° C. for 24 hours. The mixture was allowed to cool and diluted with water (20 mL). The white solid was collected by filtration, washed well with water and dried to give the title compound (1.73 g, 73%). 1H NMR (DMSO-d6) 11.00 (1H, s), 7.62 (1H, dd), 7.29 (1H, d), 7.21 (1H, d), 6.90 (1H, d), 6.56 (1H, d), 6.43 (1H, dd), 4.59 (2H, s), 3.79 (3H, s), 3.72 (3H, s). MS: [M−H+] 314.